Cas no 502133-09-7 (5-(5-chlorothiophen-2-yl)-1h-pyrazol-3-amine)

5-(5-Chlorothiophen-2-yl)-1H-pyrazol-3-amine is a heterocyclic compound featuring a chlorothiophene moiety linked to an aminopyrazole core. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The presence of both electron-rich (amine) and electron-deficient (chlorothiophene) groups enhances its reactivity, enabling selective functionalization. Its rigid aromatic framework contributes to stability, while the pyrazole ring offers potential for hydrogen bonding, improving binding affinity in bioactive molecules. The compound is valued for its role in developing kinase inhibitors, antimicrobial agents, and other therapeutic candidates. High purity grades ensure consistent performance in research and industrial processes.

5-(5-chlorothiophen-2-yl)-1h-pyrazol-3-amine structure

502133-09-7 structure

Product Name:5-(5-chlorothiophen-2-yl)-1h-pyrazol-3-amine

CAS No:502133-09-7

MF:C₇H₆ClN₃S

MW:199.660638332367

CID:1566955

PubChem ID:3805624

Update Time:2025-06-25

5-(5-chlorothiophen-2-yl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine
- AKOS022359447
- 3-(5-Chlorothiophen-2-yl)-1H-pyrazol-5-amine
- AS-43796
- MFCD02664295
- EN300-119002
- DTXSID50396687
- Z1575312237
- 502133-09-7
- AKOS011559516
- CVA13309
- 5-(5-chlorothiophen-2-yl)-1h-pyrazol-3-amine
- Inchi： 1S/C7H6ClN3S/c8-6-2-1-5(12-6)4-3-7(9)11-10-4/h1-3H,(H3,9,10,11)
- InChI Key： QVOHWTUHWAZFDM-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C2=CC(N)=NN2)S1

Computed Properties

Exact Mass: 198.9970961g/mol
Monoisotopic Mass: 198.9970961g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 82.9Å²

5-(5-chlorothiophen-2-yl)-1h-pyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A169005261-1g	5-(5-Chlorothiophen-2-yl)-1H-pyrazol-3-amine	502133-09-7	95%	1g	$563.41	2023-09-01
TRC	C612018-10mg	5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine	502133-09-7		10mg	$ 50.00	2022-06-06
TRC	C612018-50mg	5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine	502133-09-7		50mg	$ 185.00	2022-06-06
TRC	C612018-100mg	5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine	502133-09-7		100mg	$ 295.00	2022-06-06
Chemenu	CM187845-1g	5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine	502133-09-7	95%	1g	$635	2021-08-05
Chemenu	CM187845-1g	5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine	502133-09-7	95%	1g	$821	2024-07-16
Enamine	EN300-119002-0.05g	5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine	502133-09-7	95%	0.05g	$174.0	2023-07-06
Enamine	EN300-119002-0.1g	5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine	502133-09-7	95%	0.1g	$257.0	2023-07-06
Enamine	EN300-119002-0.25g	5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine	502133-09-7	95%	0.25g	$367.0	2023-07-06
Enamine	EN300-119002-0.5g	5-(5-chlorothiophen-2-yl)-1H-pyrazol-3-amine	502133-09-7	95%	0.5g	$579.0	2023-07-06

5-(5-chlorothiophen-2-yl)-1h-pyrazol-3-amine Related Literature

1. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
5. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693

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